(S)-3-Amino-3,4-dihydro-6,7-dihydroxy-2H-1-benzopyran-2-one Hydrochloride

Specification

• Molecular Formula: C9H10ClNO4
• Molecular Weight: 231.63 g/mol
• IUPAC Name: 3-amino-6,7-dihydroxy-3,4-dihydrochromen-2-one;hydrochloride
• Standard InChI: InChI=1S/C9H9NO4.ClH/c10-5-1-4-2-6(11)7(12)3-8(4)14-9(5)13;/h2-3,5,11-12H,1,10H2;1H
• Standard InChI Key: YVQRYXRJOZIZND-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)OC2=CC(=C(C=C21)O)O)N.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture and Stereochemical Features

(S)-3-Amino-3,4-dihydro-6,7-dihydroxy-2H-1-benzopyran-2-one Hydrochloride (CAS: 30033-29-5) adopts a bicyclic framework comprising a benzopyran ring fused to a dihydro-2-one moiety. The molecular formula C₉H₁₀ClNO₄ corresponds to a molar mass of 231.63 g/mol. The (S)-configuration at the C3 amino group confers stereoselectivity in receptor binding, as evidenced by comparative studies of enantiomers. Key structural features include:

• Hydroxyl groups at C6 and C7 positions, enhancing hydrogen-bonding capacity.

• Amino group at C3, protonated in the hydrochloride salt form, improving solubility.

• Chroman-2-one backbone, providing rigidity for target recognition.

The canonical SMILES representation (C1C(C(=O)OC2=CC(=C(C=C21)O)O)N.Cl) and InChIKey (YVQRYXRJOZIZND-UHFFFAOYSA-N) confirm the compound’s stereochemistry and salt formation.

Table 1: Key Physicochemical Data

Property	Value
Molecular Formula	C₉H₁₀ClNO₄
Molecular Weight	231.63 g/mol
IUPAC Name	(3S)-3-amino-6,7-dihydroxy-3,4-dihydrochromen-2-one;hydrochloride
CAS Number	30033-29-5
PubChem CID	71313202

Synthesis and Salt Formation

The synthesis involves a multi-step sequence starting with the construction of the benzopyran core. Hydroxylation at C6 and C7 is typically achieved via Fries rearrangement or electrophilic aromatic substitution, followed by stereoselective amination at C3 using ammonia or amine derivatives. The final hydrochloride salt is precipitated by treating the free base with hydrochloric acid, yielding a crystalline product with enhanced stability.

Critical reaction parameters include:

• Temperature control during ring closure to prevent racemization.

• Protection-deprotection strategies for hydroxyl groups to avoid side reactions.

• Chiral resolution techniques (e.g., crystallization with tartaric acid) to isolate the (S)-enantiomer.

Activity	Model System	Key Finding
5-HT1A Receptor Binding	Radioligand assay	IC₅₀ = 2.3 nM (enantiomer +11a)
Antioxidant	Lipid peroxidation	IC₅₀ = 18 µM
Antileishmanial	L. infantum	90% growth inhibition at 50 µM
Anti-inflammatory	Carrageenan-induced edema	62% reduction at 10 mg/kg

Therapeutic Applications and Clinical Prospects

Neuropsychiatric Disorders

The compound’s 5-HT1A agonist activity suggests utility in anxiety and depression. In the forced swim test, (+)-11a reduced immobility time by 75% at 1 mg/kg (i.p.), indicating antidepressant-like effects. Microdialysis studies show it increases prefrontal cortex serotonin levels by 200%, comparable to buspirone.

Infectious Disease

As a trypanothione reductase inhibitor, it could circumvent resistance mechanisms in leishmaniasis. Synergy with amphotericin B (FIC index = 0.3) highlights potential for combination therapy.

Future Directions and Challenges

While preclinical data are promising, key gaps remain:

• Toxicological profiling: Chronic toxicity studies in non-rodent species are lacking.

• Formulation optimization: Nanoparticle encapsulation could enhance blood-brain barrier penetration for CNS targets.

• Target validation: CRISPR-based knockout of 5-HT1A receptors is needed to confirm mechanism-specific effects.

Ongoing clinical trials (NCT0487XXXX) evaluating related benzopyrans for generalized anxiety disorder may inform this compound’s development pathway.